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Compound of Interest

Compound Name: TCO-PEG4-Maleimide

Cat. No.: B8115188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and experimental
applications of TCO-PEG4-Maleimide, a heterobifunctional crosslinker integral to
advancements in bioconjugation, antibody-drug conjugate (ADC) development, and
proteomics. This document synthesizes available safety data, details established experimental
protocols, and presents visual workflows to ensure its safe and effective use in research and
development settings.

Chemical Identity and Properties

TCO-PEG4-Maleimide is a molecule designed with two distinct reactive functionalities
connected by a polyethylene glycol (PEG) spacer. The trans-cyclooctene (TCO) group
facilitates rapid and specific bioorthogonal "click" reactions with tetrazine-modified molecules,
while the maleimide group enables covalent bond formation with thiol-containing molecules,
such as cysteine residues in proteins. The PEG4 spacer enhances solubility in aqueous
solutions and provides spatial separation between the conjugated molecules.
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Property Value Source

Chemical Name TCO-PEG4-Maleimide BroadPharm[1]

Synonyms trans-C-ycIooctene-PEG4- MedChemExpress|[2]
Maleimide

Molecular Formula C23H36N20s BroadPharm

Molecular Weight 468.53 g/mol BroadPharm

CAS Number 2748945-56-2 BroadPharm

Solubility Soluble in DMSO, DMF, DCM BroadPharm

Safety Data and Hazard Information

A specific Safety Data Sheet (SDS) for TCO-PEG4-Maleimide is not readily available.
Therefore, this section compiles safety information from an SDS for a structurally analogous
compound, TCO-PEG4-NHS ester, and data for the individual reactive moieties (maleimide and
trans-cyclooctene) and the PEG linker.

GHS Hazard Classification (Inferred)

Based on the components, a precautionary GHS classification is provided. The parent
maleimide compound is classified as toxic if swallowed, causes severe skin burns and eye
damage, and may cause an allergic skin reaction.[3] The TCO-PEG4-NHS ester is noted to
cause mild skin irritation, is suspected of causing genetic defects, and may cause cancer and
organ damage through prolonged exposure.
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Source
Hazard Class Category Hazard Statement (Analogous/Compo
nent)
o H301: Toxic if PubChem (Maleimide)
Acute Toxicity, Oral 3
swallowed [3]
] H314: Causes severe o
Skin ) PubChem (Maleimide)
) o 1B skin burns and eye
Corrosion/Irritation [3]

damage

) o H317: May cause an o
Skin Sensitization 1 ) i ) PubChem (Maleimide)
allergic skin reaction

H341: Suspected of MedChemExpress

Germ Cell ) )
o 2 causing genetic (TCO-PEG4-NHS
Mutagenicity
defects ester)
MedChemExpress
) o H350: May cause
Carcinogenicity 1A/1B (TCO-PEG4-NHS
cancer
ester)
Specific Target Organ MedChemExpress
o ] H371: May cause
Toxicity (Single 2 (TCO-PEG4-NHS
damage to organs
Exposure) ester)

H373: May cause

Specific Target Organ MedChemExpress
o damage to organs
Toxicity (Repeated 2 (TCO-PEG4-NHS
through prolonged or
Exposure) ester)

repeated exposure

Toxicological Data (Component-Based)

Quantitative toxicity data for TCO-PEG4-Maleimide is not available. The following data is for
the parent maleimide compound.

Parameter Value Species Source

LD50 (Oral) 7.76 mg/kg Mouse Sigma-Aldrich
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The PEG linker component is generally considered to have low toxicity and is biocompatible.

Similarly, trans-cyclooctene is utilized in bioorthogonal chemistry due to its favorable

toxicological profile in biological systems.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of TCO-PEG4-Maleimide and

ensure user safety.

Parameter Recommendation Source

Storage Temperature -20°C BroadPharm
Store in a tightly sealed

Storage Conditions container, protected from light BroadPharm

and moisture.

Handling Precautions

Handle in a well-ventilated
area, preferably in a fume
hood. Avoid inhalation of dust
or vapors. Avoid contact with

skin, eyes, and clothing.

MedChemExpress (TCO-
PEG4-NHS ester SDS)

Recommended Solvents

Anhydrous DMSO or DMF are
recommended for preparing

stock solutions.

BroadPharm

Personal Protective Equipment (PPE)

A comprehensive set of PPE should be worn when handling TCO-PEG4-Maleimide.
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e .. Source
PPE Type Specification

(Analogous/Component)

Eye/Face Protection

Chemical safety goggles or a

face shield.

MedChemExpress (TCO-
PEG4-NHS ester SDS)

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

MedChemExpress (TCO-
PEG4-NHS ester SDS)

Respiratory Protection

Use a NIOSH-approved
respirator if ventilation is

inadequate or for handling

MedChemExpress (TCO-
PEG4-NHS ester SDS)

large quantities.

First Aid Measures

In case of exposure, follow these first aid procedures.

. . Source
Exposure Route First Aid Measure

(Analogous/Component)

Move to fresh air. If breathing
MedChemExpress (TCO-

PEG4-NHS ester SDS)

Inhalation is difficult, give oxygen. Seek

medical attention.

Immediately wash with plenty

of soap and water. Remove
MedChemExpress (TCO-

PEG4-NHS ester SDS)

Skin Contact contaminated clothing. Seek
medical attention if irritation

persists.

Immediately flush with plenty

of water for at least 15
MedChemExpress (TCO-

Eye Contact
PEG4-NHS ester SDS)

minutes, lifting upper and
lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting.
MedChemExpress (TCO-

PEG4-NHS ester SDS)

Ingestion Rinse mouth with water. Seek

immediate medical attention.
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Experimental Protocols and Workflows

TCO-PEG4-Maleimide is a versatile linker used in two primary conjugation reactions: thiol-
maleimide coupling and TCO-tetrazine ligation.

Thiol-Maleimide Conjugation Protocol

This protocol outlines the general steps for conjugating the maleimide moiety of TCO-PEG4-
Maleimide to a thiol-containing molecule, such as a protein with cysteine residues.

3.1.1 Materials
» Thiol-containing protein (e.g., antibody)
e TCO-PEG4-Maleimide

o Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free buffer (e.g., HEPES,
MOPS) at pH 6.5-7.5.

e Reducing agent (optional): TCEP (tris(2-carboxyethyl)phosphine) or DTT (dithiothreitol).
e Quenching reagent: Free thiol such as cysteine or 3-mercaptoethanol.

e Anhydrous DMSO or DMF.

« Purification system: Size-exclusion chromatography (SEC) or dialysis equipment.

3.1.2 Procedure

e Protein Preparation:

o Dissolve the thiol-containing protein in the reaction buffer to a concentration of 1-10
mg/mL.

o If necessary, reduce disulfide bonds to generate free thiols by adding a 10-20 fold molar
excess of TCEP and incubating for 30-60 minutes at room temperature. DTT can also be
used, but must be removed prior to adding the maleimide reagent.

e TCO-PEG4-Maleimide Stock Solution:
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o Prepare a 10 mM stock solution of TCO-PEG4-Maleimide in anhydrous DMSO or DMF
immediately before use.

o Conjugation Reaction:

o Add a 10-20 fold molar excess of the TCO-PEG4-Maleimide stock solution to the protein
solution.

o Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with
gentle stirring.

e Quenching:

o (Optional) Add a free thiol (e.g., cysteine) in excess to quench any unreacted maleimide.

e Purification:

o Remove unreacted TCO-PEG4-Maleimide and other small molecules by SEC or dialysis.

Preparation

Prepare Thiol-Containing Add Maleimide
Protein Solution (10-20x excess) Reaction Purificati
MINETE urification
(P ) TCO-Functionalized

\ Incubate Protein and
TCO-PEG4-Maleimide ——
(1-2h at RT or overnight at 4°C)

Purify Conjugate Protein
(SEC or Dialysis)

Final_Product

Prepare TCO-PEG4-Maleimide
Stock Solution (DMSO/DMF)

Click to download full resolution via product page

Thiol-Maleimide Conjugation Workflow

TCO-Tetrazine Ligation Protocol

This protocol details the bioorthogonal reaction between a TCO-functionalized molecule
(prepared as in 3.1) and a tetrazine-modified molecule.
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3.2.1 Materials

TCO-functionalized molecule

Tetrazine-modified molecule

Reaction Buffer: PBS or other physiological buffer (pH 6.5-8.0).

Anhydrous DMSO or DMF.

Purification system (optional): SEC.

3.2.2 Procedure

e Reactant Preparation:

o Dissolve the TCO-functionalized molecule in the reaction buffer.

o Prepare a stock solution of the tetrazine-modified molecule in anhydrous DMSO or DMF
and dilute to the desired concentration in the reaction buffer.

e Ligation Reaction:

o Mix the TCO-functionalized and tetrazine-modified molecules in a 1:1 to 1:1.5 molar ratio.

o The reaction is typically rapid and can be complete within 5-60 minutes at room
temperature.

o Purification:

o If necessary, purify the final conjugate from any unreacted starting materials using SEC.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8115188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

; : Mix at 1:1 to 1:1.5

Prepare TCO-F_unctlonahzed molarrati Reaction Purification (Optional)
Molecule in Buffer

| Mix Reactants and Incubate Purify Final Conjugate | _Final Bioconjugate __ - .
[ o (5-60 min at RT) (SEC) Final_Conjugate

Prepare Tetrazine-Modified
Molecule in Buffer

Click to download full resolution via product page
TCO-Tetrazine Ligation Workflow

Reaction Mechanisms

The utility of TCO-PEG4-Maleimide stems from two highly specific chemical reactions.

Thiol-Maleimide Michael Addition

The maleimide group reacts with a thiol via a Michael addition, forming a stable thioether bond.
Thiol-Maleimide Michael Addition

TCO-Tetrazine Inverse Electron-Demand Diels-Alder
(IEDDA) Reaction

The TCO group undergoes a [4+2] cycloaddition with a tetrazine, followed by a retro-Diels-
Alder reaction that releases nitrogen gas, resulting in a stable dihydropyridazine linkage.

TCO-Tetrazine IEDDA Reaction

Conclusion

TCO-PEG4-Maleimide is a powerful and versatile tool for researchers in drug development
and the life sciences. Its dual functionality allows for the precise and efficient construction of
complex bioconjugates. Adherence to the safety guidelines and experimental protocols outlined
in this guide will enable its safe and effective use, fostering innovation in the development of
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targeted therapeutics and advanced diagnostic agents. It is imperative for users to seek out the
most current and specific safety data for this compound as it becomes available and to always
conduct a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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